Cas no 885269-40-9 (3-(4'-Chloro-1,1'-biphenyl-4-ylsulfonamido)propanoic Acid)

• Product Name: 3-(4'-Chloro-1,1'-biphenyl-4-ylsulfonamido)propanoic Acid
• CAS No: 885269-40-9
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• CID: 1925634
• PubChem ID: 44669167
• Update Time: 2025-04-21

3-(4'-Chloro-1,1'-biphenyl-4-ylsulfonamido)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• N-[(4'-Chloro-4-biphenylyl)sulfonyl]-β-alanine
• N-(4'-Chloro-4-biphenylylsulfonyl)-beta-alanine
• AKOS000813672
• 3-[[4-(4-chlorophenyl)phenyl]sulfonylamino]propanoic acid
• AS-68633
• 3-(4'-chloro-[1,1'-biphenyl]-4-ylsulfonamido)propanoic acid
• n-[(4'-chloro[1,1'-biphenyl]-4-yl)sulfonyl]-beta-alanine
• 3-((4'-chloro-[1,1'-biphenyl])-4-sulfonamido)propanoic acid
• 3-{4'-CHLORO-[1,1'-BIPHENYL]-4-SULFONAMIDO}PROPANOIC ACID
• F9995-0686
• 885269-40-9
• 3-(4'-Chloro-1,1'-biphenyl-4-ylsulfonamido)propanoic Acid

• MDL： MFCD06409457
• Inchi： 1S/C15H14ClNO4S/c16-13-5-1-11(2-6-13)12-3-7-14(8-4-12)22(20,21)17-10-9-15(18)19/h1-8,17H,9-10H2,(H,18,19)
• InChI Key： ILVCJXYJRKJZDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=CC=1)S(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 339.0332068g/mol
• Monoisotopic Mass: 339.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 186-187℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls